N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-methylbenzamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-2-methylbenzamide
• InChI: InChI=1S/C18H17NO2S/c1-13-5-2-3-6-15(13)18(20)19-11-16(14-8-10-22-12-14)17-7-4-9-21-17/h2-10,12,16H,11H2,1H3,(H,19,20)
• InChI Key: BROBRRXXHPBTRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC(C2=CSC=C2)C3=CC=CO3
• Molecular Formula: C18H17NO2S
• Molecular Weight: 311.4 g/mol

Description

Furan and thiophene are both five-membered heterocyclic compounds, with furan containing an oxygen atom and thiophene containing a sulfur atom. They are essential in the field of medicinal chemistry and have a variety of biological effects. Thiophene derivatives, for example, exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Some common synthetic methods include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. For furan derivatives, one common method involves the ring closure reaction of furan-2-carboxylic acid hydrazide with carbon disulfide.

Scientific Research Applications

Dye-Sensitized Solar Cells Phenothiazine derivatives, incorporating furan and thiophene as conjugated linkers, have been synthesized and evaluated in dye-sensitized solar cells (DSSCs). The use of furan as a conjugated linker, in particular, has shown to improve solar energy-to-electricity conversion efficiency significantly, indicating the potential of furan and thiophene moieties in enhancing the performance of DSSCs (Se Hun Kim et al., 2011).

Organic Synthesis and Catalysis The chemistry involving the activation and functionalization of C-H bonds in furans and thiophenes has been extensively studied. For example, a half-sandwich iron N-heterocyclic carbene complex has been utilized to catalyze the borylation of furans and thiophenes, showcasing the utility of these heteroaromatic compounds in organic synthesis (T. Hatanaka et al., 2010).

Antibacterial and Antiurease Activities The synthesis and biological evaluation of compounds related to furan and thiophene have led to the discovery of molecules with significant antibacterial, antiurease, and antioxidant activities. This includes the study of triazole Schiff base and amine derivatives incorporating furan moieties, which demonstrated effective antiurease and antioxidant properties (B. B. Sokmen et al., 2014).

Polymer Science The electrochemical copolymerization of furan and thiophene has been explored, resulting in copolymers with varied electrical conductivities and thermal properties. This research highlights the potential of furan and thiophene in the development of conductive polymers, which can be applied in various electronic and optical devices (Liang Li et al., 2004).

Future Directions

The development of new furan and thiophene derivatives continues to be an active area of research, given their wide range of therapeutic properties. Future work may involve the synthesis and characterization of novel thiophene moieties with wider therapeutic activity.